![molecular formula C14H17FN2O2 B4440689 1-(2-fluorobenzoyl)-N-methyl-4-piperidinecarboxamide](/img/structure/B4440689.png)
1-(2-fluorobenzoyl)-N-methyl-4-piperidinecarboxamide
Overview
Description
1-(2-fluorobenzoyl)-N-methyl-4-piperidinecarboxamide, also known as FUB-PB22, is a synthetic cannabinoid that belongs to the family of indole and indazole carboxamide derivatives. It was first synthesized by Pfizer in 2012 and has since gained popularity among researchers due to its potent agonistic effects on the CB1 and CB2 receptors.
Mechanism of Action
1-(2-fluorobenzoyl)-N-methyl-4-piperidinecarboxamide binds to the CB1 and CB2 receptors in the brain and peripheral tissues, leading to the activation of various signaling pathways. This results in the modulation of various physiological processes such as pain sensation, appetite, and mood. This compound has also been shown to have a high affinity for the CB1 receptor, which is responsible for the psychoactive effects of cannabinoids.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects on the body. It has been shown to increase dopamine levels in the brain, leading to feelings of euphoria and pleasure. This compound has also been shown to decrease pain sensation and increase appetite. However, the long-term effects of this compound on the body are still unknown.
Advantages and Limitations for Lab Experiments
1-(2-fluorobenzoyl)-N-methyl-4-piperidinecarboxamide has several advantages for lab experiments. It has a high affinity for the CB1 and CB2 receptors, making it a potent agonist. It is also relatively easy to synthesize and purify, making it readily available for research studies. However, this compound has several limitations. It is highly potent and can lead to adverse effects such as seizures and respiratory depression. It is also highly lipophilic, making it difficult to dissolve in aqueous solutions.
Future Directions
There are several future directions for the research of 1-(2-fluorobenzoyl)-N-methyl-4-piperidinecarboxamide. One direction is to investigate the long-term effects of this compound on the body. Another direction is to study the effects of this compound on different physiological processes such as inflammation and immune response. Additionally, more research is needed to understand the mechanism of action of this compound and its interactions with other drugs and chemicals.
Scientific Research Applications
1-(2-fluorobenzoyl)-N-methyl-4-piperidinecarboxamide has been used in various scientific research studies to investigate its effects on the endocannabinoid system. It has been shown to have potent agonistic effects on the CB1 and CB2 receptors, which are responsible for regulating various physiological processes such as pain sensation, appetite, and mood. This compound has also been used to study the effects of synthetic cannabinoids on the brain and behavior.
Properties
IUPAC Name |
1-(2-fluorobenzoyl)-N-methylpiperidine-4-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17FN2O2/c1-16-13(18)10-6-8-17(9-7-10)14(19)11-4-2-3-5-12(11)15/h2-5,10H,6-9H2,1H3,(H,16,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKRGKKXMUBDITE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1CCN(CC1)C(=O)C2=CC=CC=C2F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17FN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.